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Cat. No.: B7800008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzyl cinnamate, a naturally occurring ester of benzyl alcohol and cinnamic acid, is a widely

utilized ingredient in the fragrance and flavor industries.[1][2][3][4] Its characteristic sweet,

balsamic odor has made it a staple in perfumes, cosmetics, and various personal care

products.[2][5] This technical guide provides a comprehensive overview of the safety and

toxicity profile of benzyl cinnamate, presenting key data in a structured format and detailing

the experimental protocols of pivotal studies to support risk assessment and inform safe

handling and formulation practices.

Toxicological Data Summary
The following tables summarize the key quantitative toxicity data for benzyl cinnamate.

Table 1: Acute Toxicity

Species Route LD50 Reference

Rat (male and female) Oral 3280 mg/kg bw [6][7][8]

Rat Oral 5380 mg/kg [1]

Rat Oral 5530 mg/kg [9][10]

Rabbit Dermal > 3000 mg/kg bw [8][9][11]
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Table 2: Repeated Dose Toxicity

Species Study Type NOAEL Reference

Rat OECD 422 600 mg/kg/day [12]

Table 3: Developmental and Reproductive Toxicity

Endpoint NOAEL
Margin of Exposure
(MOE)

Reference

Developmental

Toxicity
200 mg/kg/day 217,391 [12]

Reproductive Toxicity 600 mg/kg/day 652,174 [12]

Table 4: Skin Sensitization

Assay Species Result Reference

Local Lymph Node

Assay (LLNA)
Mouse Weak sensitizer [2][6][7]

Human -
Potential for allergic

reaction
[2][6][13]

Table 5: Genotoxicity

Assay System Result Reference

Ames Test (OECD

471)

S. typhimurium & E.

coli
Non-mutagenic [12]

In-vitro Micronucleus

Test (OECD 487) (on

read-across material

phenethyl cinnamate)

Human lymphocytes Non-clastogenic [12]
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Experimental Protocols
Detailed methodologies for key toxicological assessments are crucial for the interpretation and

application of safety data.

Ames Test for Mutagenicity
The mutagenic potential of benzyl cinnamate was evaluated using the Ames test, following

OECD Guideline 471 and conducted under Good Laboratory Practice (GLP) regulations.[12]

Test System:Salmonella typhimurium strains TA1535, TA1537, TA98, TA100, and

Escherichia coli strain WP2uvrA.[12]

Vehicle: Dimethyl sulfoxide (DMSO).[12]

Concentrations: Benzyl cinnamate was tested at concentrations ranging from 3 to 5000 µ

g/plate .[12]

Metabolic Activation: The assay was performed both in the presence and absence of a

metabolic activation system (S9 fraction).[12]

Procedure: The specified bacterial strains were exposed to benzyl cinnamate at the various

concentrations. Following an incubation period, the number of revertant colonies (mutated

bacteria that regained the ability to grow in a nutrient-deficient medium) was counted for

each plate.

Results: No significant increase in the mean number of revertant colonies was observed at

any tested dose, either with or without metabolic activation, leading to the conclusion that

benzyl cinnamate is not mutagenic under these conditions.[12]

In Vitro Micronucleus Test for Clastogenicity
Due to the absence of clastogenicity data for benzyl cinnamate, results from a study on a

read-across material, phenethyl cinnamate, were utilized. This test was conducted in

compliance with OECD Guideline 487 and GLP.[12]

Test System: Human peripheral blood lymphocytes.[12]
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Vehicle: Dimethyl sulfoxide (DMSO).[12]

Procedure: The human lymphocytes were treated with phenethyl cinnamate at various

concentrations up to cytotoxic levels, both with and without metabolic activation (S9). After

treatment, the cells were analyzed for the presence of micronuclei, which are small,

extranuclear bodies that indicate chromosomal damage.

Results: The study found no induction of binucleated cells with micronuclei, indicating that

phenethyl cinnamate is non-clastogenic. By extension, benzyl cinnamate is also not

expected to have clastogenic potential.[12]

Skin Sensitization Assessment: Local Lymph Node
Assay (LLNA)
The skin sensitization potential of benzyl cinnamate has been identified, classifying it as a

weak sensitizer.[2][6][7] The Local Lymph Node Assay is a common method for such

assessments.
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Preparation Phase

Exposure Phase

Analysis Phase

Interpretation Phase

Test Substance Preparation
(Benzyl Cinnamate in Vehicle)

Topical Application to Dorsal Surface of Each Ear
(Daily for 3 consecutive days)

Animal Acclimatization
(Mice)

Intravenous Injection of
Radiolabeled Thymidine

~5 days post-first application

Excision and Processing of
Auricular Lymph Nodes

Measurement of Radioactivity
(Proliferation Assessment)

Calculation of Stimulation Index (SI)

Classification
(SI >= 3 indicates sensitization)

Click to download full resolution via product page

Caption: Workflow of the Local Lymph Node Assay for Skin Sensitization.
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Regulatory and Safety Assessment
Benzyl cinnamate is recognized for its potential to cause skin sensitization, which has led to

regulatory restrictions.[2][5][13] The International Fragrance Association (IFRA) has established

standards that restrict its use in fragrances.[5][14] In the European Union, it is listed as one of

the 26 allergenic substances that must be declared on cosmetic labels if present above certain

concentrations.[2]

Despite its sensitization potential, benzyl cinnamate has not been found to be genotoxic.[12]

Furthermore, the available data on repeated dose, developmental, and reproductive toxicity

indicate a high margin of safety at current levels of use.[12] The U.S. Food and Drug

Administration (FDA) has approved benzyl cinnamate as a flavoring agent for direct addition

to food.[5] The Flavor and Extract Manufacturers Association (FEMA) Expert Panel has

determined it to be Generally Recognized as Safe (GRAS) for use as a flavoring substance.[5]

No data indicates that benzyl cinnamate is a carcinogen.[6][10]

In conclusion, while benzyl cinnamate is a weak skin sensitizer requiring careful formulation

and labeling in cosmetic and personal care products, the broader toxicological profile suggests

a low risk for systemic toxicity, genotoxicity, and reproductive or developmental effects under

the current conditions of use. Researchers and drug development professionals should be

mindful of its sensitizing properties and adhere to regulatory guidelines to ensure consumer

safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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